Cas no 2106602-13-3 (5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2106602-13-3
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5949036
• PubChem ID: 165471958
• Update Time: 2025-05-19

5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine
• 2106602-13-3
• EN300-1112654
• 5-methyl-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-4-amine

• Inchi： 1S/C10H17N3O/c1-8-10(11)6-12-13(8)4-2-9-3-5-14-7-9/h6,9H,2-5,7,11H2,1H3
• InChI Key： ROMUYAOVGURQEU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2106602-13-3): Properties, Applications, and Research Insights

The compound 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2106602-13-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyrazole core substituted with a methyl group and an oxolane (tetrahydrofuran) moiety, represents an intriguing scaffold for drug discovery. Researchers are particularly interested in its hydrogen-bonding capabilities and molecular flexibility, which make it a valuable building block in medicinal chemistry.

Recent literature searches reveal growing interest in pyrazole derivatives like 2106602-13-3, with many scientists exploring their potential as kinase inhibitors or GPCR modulators. The presence of both amine functionality and oxygen-containing heterocycle in this compound provides multiple sites for structural modification, enabling the development of targeted bioactive molecules. Computational studies suggest this scaffold may offer improved metabolic stability compared to simpler pyrazole analogs, addressing a common challenge in drug development.

The synthesis of 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine typically involves multi-step organic transformations, with key steps including cyclocondensation reactions to form the pyrazole ring and subsequent N-alkylation with appropriately functionalized oxolane derivatives. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structure, with particular attention to the stereochemical configuration at the oxolane ring. Recent advances in flow chemistry have enabled more efficient production of such complex heterocycles, potentially lowering the barrier for further research.

In material science applications, derivatives of CAS 2106602-13-3 have shown promise as organic semiconductors due to their electron-rich character and planar conformation. The compound's thermal stability and solubility profile make it suitable for solution-processed electronic devices. Researchers are investigating its potential in OLED materials and organic photovoltaic cells, where its charge transport properties could offer advantages over traditional materials.

From a biological perspective, the amine-pyrazole-oxolane triad in this compound presents interesting possibilities for structure-activity relationship studies. Preliminary screening data suggests moderate activity against certain enzyme targets, though extensive pharmacological profiling remains to be completed. The compound's lipophilicity parameters (calculated logP ~2.1) and polar surface area (~50 Ų) indicate potential for good membrane permeability, a crucial factor in drug development.

Environmental and toxicological assessments of 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine are ongoing, with early results suggesting favorable biodegradation profiles compared to more persistent heterocyclic compounds. This aspect is particularly relevant given increasing regulatory focus on green chemistry principles in industrial applications. The compound's photostability under various conditions is also under investigation for potential agricultural uses.

Recent patent analyses show growing intellectual property activity around pyrazole-amine derivatives similar to 2106602-13-3, particularly in areas of crop protection and veterinary medicine. The compound's structural features appear valuable for developing new pest control agents with improved selectivity. However, comprehensive mode-of-action studies are still needed to fully understand its biological interactions.

For researchers working with CAS 2106602-13-3, proper storage conditions (typically under inert atmosphere at -20°C) and handling protocols are recommended to maintain compound integrity. Analytical methods for purity assessment generally employ reverse-phase HPLC with UV detection, though LC-MS methods are increasingly used for more comprehensive characterization. The compound's spectral data (including characteristic 1H NMR peaks at δ 6.85 ppm for the pyrazole proton and δ 3.65-3.75 ppm for the oxolane protons) serve as important quality control markers.

Future research directions for 5-methyl-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-4-amine may explore its potential in catalysis as a ligand for transition metals, or as a precursor for more complex polycyclic systems. The compound's crystallographic properties are also of interest for cocrystal engineering applications in pharmaceutical formulation. As synthetic methodologies continue to advance, we anticipate broader investigation of this versatile scaffold across multiple scientific disciplines.